2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(2-oxo-2-phenylethyl)acetamide

• IUPAC Name: 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-phenacylacetamide
• InChI: InChI=1S/C12H12N4O2S2/c13-11-15-16-12(20-11)19-7-10(18)14-6-9(17)8-4-2-1-3-5-8/h1-5H,6-7H2,(H2,13,15)(H,14,18)
• InChI Key: JYALADZIFARSLX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CNC(=O)CSC2=NN=C(S2)N
• Molecular Formula: C12H12N4O2S2
• DSSTOX Substance ID: DTXSID801148615
• Molecular Weight: 308.4 g/mol
• CAS No.: 339061-03-9

Description

This compound is a novel derivative of 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-arylacetamide. It has been synthesized and evaluated for its urease inhibitor activities. The compound has shown high activity against the enzyme urease, which is essential for the survival of Helicobacter pylori, a bacterium that causes gastrointestinal infection.

Synthesis Analysis

The compound is synthesized efficiently in three steps from amines, 2-chloroacetyl chloride, hydrazinecarbothioamide, and carbon disulfide. The synthesis process yields high isolated yields.

Chemical Reactions Analysis

The compound has been evaluated for its urease inhibitory activity, indicating that it interacts with the enzyme urease. The exact chemical reactions involved in this interaction would require further study.

Mechanism of Action

The compound acts as a urease inhibitor. Urease is an enzyme that catalyzes the conversion of urea to ammonia and carbon dioxide. By inhibiting this enzyme, the compound can potentially disrupt the survival of Helicobacter pylori, which relies on urease for colonization.

Safety and Hazards

As with any chemical compound, safety precautions should be taken when handling this compound. It is advisable to avoid inhalation, ingestion, or skin contact. In case of accidental exposure, seek medical attention.